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Compound of Interest

Compound Name: Dicloxacillin-13C4

Cat. No.: B12405583

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dicloxacillin-13C4 is a stable isotope-labeled version of Dicloxacillin, a semi-synthetic,
penicillinase-resistant penicillin antibiotic.[1][2] It is primarily utilized as an internal standard in
guantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS),
for the accurate determination of Dicloxacillin concentrations in biological matrices.[1] The
incorporation of four carbon-13 atoms results in a distinct mass shift, allowing for its
differentiation from the unlabeled drug without significantly altering its chemical and physical
properties.

This document provides a detailed protocol for the preparation of a Dicloxacillin-13C4 stock
solution, ensuring accuracy, purity, and stability for its intended use in research and drug
development applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for Dicloxacillin-13C4 and its sodium
salt monohydrate.
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Property Value Source(s)
Molecular Formula (Free Acid) C1513C4H17CI2N30sS [3114]
Molecular Weight (Free Acid) ~474.3 g/mol [4]

Molecular Formula (Sodium

C1513C4H18Cl2N3NaOsS [3][5]
Salt Monohydrate)

Molecular Weight (Sodium Salt

~514.3 g/mol 5][6
Monohydrate) J g8

White or almost white,
Appearance _ [61[7]
crystalline powder

. . Freely soluble in water and
Solubility (as Sodium Salt) [7]
methanol

) 2-8°C, Hygroscopic, under
Recommended Storage (Solid) [6]
inert atmosphere

Recommended Storage (Stock
. 20°C [8][9][10]
Solution)

Experimental Protocol: Preparation of a 1 mg/mL
Dicloxacillin-13C4 Stock Solution

This protocol details the steps for preparing a 1 mg/mL stock solution of Dicloxacillin-13C4.
The final concentration can be adjusted based on specific experimental requirements.

Materials and Equipment

» Dicloxacillin-13C4 (form will vary, e.g., free acid or sodium salt)
o High-purity solvent (e.g., DMSO, sterile water, or methanol)
» Analytical balance

e Microcentrifuge tubes or amber glass vials
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Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator

(Optional) Syringe and 0.22 um sterile syringe filter

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Step-by-Step Procedure

o Determine the Required Mass: Calculate the mass of Dicloxacillin-13C4 required to achieve
the desired concentration and volume. For example, to prepare 1 mL of a 1 mg/mL solution,
weigh out 1 mg of the compound.

e Weighing the Compound:

o Tare the analytical balance with a sterile microcentrifuge tube or appropriate weighing
vessel.

o Carefully weigh the calculated amount of Dicloxacillin-13C4 powder. Due to its
hygroscopic nature, minimize exposure to atmospheric moisture.[7]

e Solvent Addition:

o Based on the solubility information, select an appropriate solvent. For the sodium salt,
sterile water or methanol are suitable choices.[7] For the free acid form, DMSO may be a
better initial solvent.

o Add the desired volume of the chosen solvent to the vessel containing the weighed
Dicloxacillin-13C4.

e Dissolution:
o Cap the tube or vial securely.

o Vortex the solution for 30-60 seconds to facilitate dissolution.
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o If the compound does not fully dissolve, sonication for 5-10 minutes may be beneficial.[11]

 Sterilization (for aqueous solutions):

o If the stock solution is prepared in an aqueous solvent (e.g., water or PBS) and will be
used in cell-based assays, sterile filtration is recommended.

o Draw the solution into a sterile syringe.
o Attach a 0.22 um sterile syringe filter to the syringe.
o Dispense the solution through the filter into a sterile, labeled storage tube.[3][9]

o Note: Filtration is generally not necessary for solutions prepared in organic solvents like
DMSO or ethanol.[9]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes.[12]

o Store the aliquots in tightly sealed tubes at -20°C.[8][10]

o Protect the solution from light, especially if stored for extended periods.[7]

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12405583?utm_src=pdf-body-img
https://www.benchchem.com/product/b12405583?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. medchemexpress.com [medchemexpress.com]
o 3. Dicloxacillin-13C4 Sodium Salt Monohydrate [lgcstandards.com]

e 4. Dicloxacillin-13C4 | C19H17CI2N305S | CID 71316002 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. Dicloxacillin-13C4 Sodium Salt Monohydrate | C19H18CI2N3NaO6S | CID 71316001 -
PubChem [pubchem.ncbi.nlm.nih.gov]

¢ 6. pharmaffiliates.com [pharmaffiliates.com]

e 7. cdn.who.int [cdn.who.int]

o 8. static.igem.wiki [static.igem.wiki]

¢ 9. boneandcancer.org [boneandcancer.org]

e 10. nkylilis.com [nkylilis.com]

e 11. Dicloxacillin Sodium hydrate | Antibacterial | Antibiotic | TargetMol [targetmol.com]

e 12. Stability of dicloxacillin sodium oral suspension stored in polypropylene syringes -
PubMed [pubmed.nchbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

